Cas no 13602-12-5 (Isonicotinic Acid 1-Oxide)
Isonicotinic Acid 1-Oxide structure
Product Name:Isonicotinic Acid 1-Oxide
CAS No:13602-12-5
MF:C6H5NO3
MW:139.108801603317
MDL:MFCD00006209
CID:49362
PubChem ID:26130
Update Time:2025-08-05
Isonicotinic Acid 1-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Isonicotinic acid N-oxide
- pyridin-N-oxide-4-carboxylic acid
- isonicotinic-N-oxide acid
- Pyridine-4-carboxylic acid N-oxide
- Isonicotinic acid-N-oxide
- Isonicotinic acid 1-oxide
- 1-oxidopyridin-1-ium-4-carboxylic acid
- 4-Carboxypyridine 1-oxide
- RARECHEM AL BO 1255
- Topiroxostat impurity C
- 4-Carboxypyridine N-oxide
- 4-Pyridinecarboxylic acid oxide
- Isonicotinic acid N-oxide,99%
- Isonicotinic acid N-oxide 99%
- pyridine-4-carboxylic acid 1-oxide
- 4-Pyridinecarboxylic acid 1-oxide
- 4-Pyridinecarboxylic acid, 1-oxide
- 4-carboxypyridin-1-ium-1-olate
- C6H5NO3
- 1-hydroxypyridine-4-carboxylic acid
- NCIOpen2_000126
- QCWTWMJ
- J-800111
- SY112139
- DTXSID6065557
- MFCD00006209
- J-514870
- Z104478980
- A807015
- pyridine-4-carboxylic acid-N-oxide
- STR06379
- I0500
- CHEBI:169994
- SCHEMBL1270758
- F8881-3256
- BCP10688
- 4-Carboxypyridine1-oxide
- Isonicotinic acid N-oxide, 99%
- 13602-12-5
- NS00015044
- J-640413
- AC9176
- AKOS000120190
- AMY3529
- EINECS 237-086-6
- EN300-20580
- NSC-63044
- 4-pyridinecarboxylic acid-1-oxide
- J-640109
- QCWTWMJMLSKQCJ-UHFFFAOYSA-N
- NSC63044
- NSC 63044
- 4-Pyridinecarboxylic acid N-oxide
- STL002622
- pyridine, 1-oxide, 4-carboxy-
- DB-042327
- Isonicotinic Acid 1-Oxide
-
- MDL： MFCD00006209
- Inchi： 1S/C6H5NO3/c8-6(9)5-1-3-7(10)4-2-5/h1-4H,(H,8,9)
- InChI Key： QCWTWMJMLSKQCJ-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC(C(=O)O)=CC=1
- BRN： 119571
Computed Properties
- Exact Mass: 139.02700
- Monoisotopic Mass: 139.026943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 62.8
Experimental Properties
- Color/Form: With white powder
- Density: 1.4429 (rough estimate)
- Melting Point: 270-271 °C (lit.)
- Boiling Point: 255.04°C (rough estimate)
- Flash Point: 237.4°C
- Refractive Index: 1.5423 (estimate)
- PSA: 62.76000
- LogP: 0.81330
- Solubility: Not determined
Isonicotinic Acid 1-Oxide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
Isonicotinic Acid 1-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065973-25g |
Isonicotinic acid 1-oxide |
13602-12-5 | 97% | 25g |
￡106.00 | 2022-03-01 | |
| Fluorochem | 065973-100g |
Isonicotinic acid 1-oxide |
13602-12-5 | 97% | 100g |
￡358.00 | 2022-03-01 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | YI7923-25g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | ≥98% | 25g |
￥430元 | 2023-09-15 | |
| TRC | I064845-2.5g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 2.5g |
$ 135.00 | 2022-06-04 | ||
| TRC | I064845-5g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 5g |
$ 240.00 | 2022-06-04 | ||
| TRC | I064845-10g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 10g |
$ 380.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0500-25g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 98.0%(GC&T) | 25g |
￥700.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0500-100g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 98.0%(GC&T) | 100g |
￥2365.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0500-250g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 98.0%(GC&T) | 250g |
￥4190.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | IZ913-100g |
Isonicotinic Acid 1-Oxide |
13602-12-5 | 98% | 100g |
￥595.0 | 2022-06-10 |
Isonicotinic Acid 1-Oxide Related Literature
-
1. Crystal habit modification of Cu(ii) isonicotinate–N-oxide complexes using gel phase crystallisationDipankar Ghosh,Katja Ferfolja,?ygimantas Drabavi?ius,Jonathan W. Steed,Krishna K. Damodaran New J. Chem. 2018 42 19963
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2. Crystal habit modification of Cu(ii) isonicotinate–N-oxide complexes using gel phase crystallisationDipankar Ghosh,Katja Ferfolja,?ygimantas Drabavi?ius,Jonathan W. Steed,Krishna K. Damodaran New J. Chem. 2018 42 19963
-
Lei Wang,Rui Zhao,Long-Yang Xu,Ting Liu,Jiong-Peng Zhao,Shi-Ming Wang,Fu-Chen Liu CrystEngComm 2014 16 2070
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Lei Wang,Rui Zhao,Long-Yang Xu,Ting Liu,Jiong-Peng Zhao,Shi-Ming Wang,Fu-Chen Liu CrystEngComm 2014 16 2070
-
5. 1031. The reaction of nicotinic acid 1-oxide and 3-picoline 1-oxide with acetic anhydrideB. M. Bain,J. E. Saxton J. Chem. Soc. 1961 5216
13602-12-5 (Isonicotinic Acid 1-Oxide) Related Products
- 2398-81-4(Nicotinic acid N-oxide)
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- 7216-42-4(4-Pyridinecarboxaldehyde N-Oxide)
- 16887-79-9(Sodium 4-Pyridinecarboxylate)
- 3783-38-8(Methyl Isonicotinate N-Oxide)
- 131346-20-8(null)
- 55-22-1(Isonicotinic acid)
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- 25108-37-6(Isonicotinicacidpotassiumsalt)
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